5-(3-chloro-4-methylphenyl)-N-(3-methylphenyl)furan-2-carboxamide

• IUPAC Name: 5-(3-chloro-4-methylphenyl)-N-(3-methylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H16ClNO2/c1-12-4-3-5-15(10-12)21-19(22)18-9-8-17(23-18)14-7-6-13(2)16(20)11-14/h3-11H,1-2H3,(H,21,22)
• InChI Key: MXRCXKIARGSVBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC=C(O2)C3=CC(=C(C=C3)C)Cl
• Molecular Formula: C19H16ClNO2
• Molecular Weight: 325.8 g/mol

Description

5-(3-chloro-4-methylphenyl)-N-(3-methylphenyl)furan-2-carboxamide is an organic compound that belongs to the class of furan carboxamides This compound is characterized by the presence of a furan ring substituted with a carboxamide group, and two aromatic rings with chloro and methyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-chloro-4-methylphenyl)-N-(3-methylphenyl)furan-2-carboxamide typically involves the following steps:

Formation of the Furan Ring: The furan ring can be synthesized through the cyclization of appropriate precursors such as 1,4-dicarbonyl compounds.

Substitution Reactions: The aromatic rings are functionalized with chloro and methyl groups through electrophilic aromatic substitution reactions.

Amidation: The carboxylic acid group on the furan ring is converted to a carboxamide by reacting with an amine, in this case, 3-methylphenylamine, under suitable conditions.

Industrial Production Methods

In an industrial setting, the production of 5-(3-chloro-4-methylphenyl)-N-(3-methylphenyl)furan-2-carboxamide may involve optimized reaction conditions such as:

Catalysts: Use of catalysts to enhance reaction rates and yields.

Solvents: Selection of appropriate solvents to dissolve reactants and control reaction temperatures.

Purification: Techniques such as recrystallization or chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

5-(3-chloro-4-methylphenyl)-N-(3-methylphenyl)furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the carboxamide group to an amine or other reduced forms.

Substitution: The chloro and methyl groups on the aromatic rings can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted derivatives.

Scientific Research Applications

5-(3-chloro-4-methylphenyl)-N-(3-methylphenyl)furan-2-carboxamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(3-chloro-4-methylphenyl)-N-(3-methylphenyl)furan-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling.

Altering Gene Expression: Affecting the expression of genes related to its biological activity.

Comparison with Similar Compounds

Similar Compounds

5-(3-chloro-4-methylphenyl)-N-(4-methylphenyl)furan-2-carboxamide: Similar structure with a different position of the methyl group.

5-(3-chloro-4-methylphenyl)-N-(3-chlorophenyl)furan-2-carboxamide: Similar structure with a chloro group instead of a methyl group.

Uniqueness

5-(3-chloro-4-methylphenyl)-N-(3-methylphenyl)furan-2-carboxamide is unique due to its specific substitution pattern on the aromatic rings, which may confer distinct chemical and biological properties compared to its analogs.